![molecular formula C10H12N4O2 B3426012 5-(2,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-amine CAS No. 502546-42-1](/img/structure/B3426012.png)
5-(2,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-amine
Overview
Description
5-(2,4-Dimethoxyphenyl)-4H-1,2,4-triazol-3-amine, also known as DMTPTA, is a versatile molecule used in a variety of scientific research applications. DMTPTA has a wide range of biochemical and physiological effects that make it a valuable tool for scientists.
Scientific Research Applications
Chemical Synthesis and Biological Activities
5-(2,4-Dimethoxyphenyl)-4H-1,2,4-triazol-3-amine is a derivative within the triazole class, a group known for its significance in drug development due to diverse biological activities. Triazoles, including this derivative, are explored for their potential in creating new pharmaceuticals with various therapeutic effects. Their synthesis methods are of particular interest for their efficiency and potential in green chemistry, focusing on sustainability and energy saving. The preparation of such derivatives can lead to new prototypes for addressing emerging diseases, antibiotic-resistant bacteria, and neglected diseases affecting vulnerable populations (Ferreira et al., 2013).
Industrial and Agricultural Applications
Amino-1,2,4-triazoles, closely related to this compound, serve as vital raw materials in the fine organic synthesis industry. They are utilized in manufacturing pharmaceuticals, dyes, high-energy materials, and anti-corrosion additives. Their applications extend to analytical reagents, flotation reagents, heat-resistant polymers, fluorescent products, and ionic liquids in biotechnology, energy, and chemistry. This versatility highlights the compound's relevance across various sectors beyond pharmaceuticals, indicating its broad utility in industrial and agricultural products (Nazarov et al., 2021).
Antimicrobial and Antifungal Properties
Recent studies have emphasized the antimicrobial and antifungal properties of 1,2,4-triazole derivatives. These compounds, including this compound, exhibit significant potential in combating microbial infections and fungal diseases. Their effectiveness against pathogens like Staphylococcus aureus and Candida albicans has been highlighted, underscoring their potential in developing new antimicrobial and antifungal agents (Ohloblina, 2022).
Antioxidant and Antiradical Activities
Compounds with triazole structures have been compared to biogenic amino acids like cysteine for their antioxidant and antiradical activities. This comparison is drawn due to the presence of functional groups in their structures that confer high reactivity and potential therapeutic benefits, especially in conditions induced by oxidative stress or radiation exposure (Kaplaushenko, 2019).
properties
IUPAC Name |
5-(2,4-dimethoxyphenyl)-1H-1,2,4-triazol-3-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N4O2/c1-15-6-3-4-7(8(5-6)16-2)9-12-10(11)14-13-9/h3-5H,1-2H3,(H3,11,12,13,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDKYVTNKLFCNDE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C2=NC(=NN2)N)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601237519 | |
Record name | 3-(2,4-Dimethoxyphenyl)-1H-1,2,4-triazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601237519 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
502546-42-1 | |
Record name | 3-(2,4-Dimethoxyphenyl)-1H-1,2,4-triazol-5-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=502546-42-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(2,4-Dimethoxyphenyl)-1H-1,2,4-triazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601237519 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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